Cas no 161068-56-0 (methyl (1R,12R,13E,18R)-13-ethylidene-5-[(1R,9R,10S,12R,13R)-16-[(1R)-1-hydroxyethyl]-5-methoxy-8-methyl-14-oxo-15-oxa-8,18-diazahexacyclo[11.7.0.01,9.02,7.010,18.012,16]icosa-2(7),3,5-trien-4-yl]-4-oxo-8,15-diazapentacyclo[10.5.1.01,9.02,7.09,15]octadeca-2,5,7-triene-18-carboxylate)

• Product Name: methyl (1R,12R,13E,18R)-13-ethylidene-5-[(1R,9R,10S,12R,13R)-16-[(1R)-1-hydroxyethyl]-5-methoxy-8-methyl-14-oxo-15-oxa-8,18-diazahexacyclo[11.7.0.01,9.02,7.010,18.012,16]icosa-2(7),3,5-trien-4-yl]-4-oxo-8,15-diazapentacyclo[10.5.1.01,9.02,7.09,15]octadeca-2,5,7-triene-18-carboxylate
• CAS No: 161068-56-0
• MF: C₄₁H₄₆N₄O₇
• MW: 706.84g/molg/mol
• CID: 152755
• Update Time: 2023-11-19

methyl (1R,12R,13E,18R)-13-ethylidene-5-[(1R,9R,10S,12R,13R)-16-[(1R)-1-hydroxyethyl]-5-methoxy-8-methyl-14-oxo-15-oxa-8,18-diazahexacyclo[11.7.0.01,9.02,7.010,18.012,16]icosa-2(7),3,5-trien-4-yl]-4-oxo-8,15-diazapentacyclo[10.5.1.01,9.02,7.09,15]octadeca-2,5,7-triene-18-carboxylate Chemical and Physical Properties

Names and Identifiers

• 10H-3,8a-Methano-1H-azepino[1',2':1,2]pyrrolo[2,3-b]indole-14-carboxylicacid,4-ethylidene-2,3,4,5,7,8-hexahydro-11-[(2R,3S,5S,7aR,12aR,12bS,13S)-1,3,4,6,7,12,12a,12b-octahydro-3-[(1R)-1-hydroxyethyl]-10-methoxy-12-methyl-14-oxo-2H-3,2,7a-(epoxyethanylylidene)indolo[2,3-a]quinolizin-9-yl]-10-oxo-,methyl ester, (3R,4E,6S,8aR,13aR,14S)- (9CI)
• 10H-3,8a-Methano-1H-azepino[1',2':1,2]pyrrolo[2,3-b]indole-14-carboxylic acid,4-ethylidene-2,3,4,5,7,8-hexahydro-11-[1,3,4,6,7,12,12a,12b-octahydro-3-(1-hydroxyethyl)-10-methoxy-12-methyl-14-oxo-2H-3,2,7a-(epoxyethanylylidene)indolo[2,3-a]quinolizin-9-yl]-10-oxo-,m
• Akuammilan-17-oicacid, 1,2,19,20-tetrahydro-19,20-dihydroxy-11-methoxy-10-(17-methoxy-10,17-dioxo-2,4(10H)-cyclo-3,4-secoakuammilan-11-yl)-1-methyl-,g-lactone, (2b,19R,20b)-
• Raustranine
• CID 102080094
• (19R)-1,2β,19,20-Tetrahydro-19,20-dihydroxy-11-methoxy-10-[17-methoxy-10,17-dioxo-2,4(10H)-cyclo-3,4-secoakuammilan-11-yl]-1-methylakuammilan-17-oic acid γ-lactone
• methyl (1R,12R,13E,18R)-13-ethylidene-5-[(1R,9R,10S,12R,13R)-16-[(1R)-1-hydroxyethyl]-5-methoxy-8-methyl-14-oxo-15-oxa-8,18-diazahexacyclo[11.7.0.01,9.02,7.010,18.012,16]icosa-2(7),3,5-trien-4-yl]-4-oxo-8,15-diazapentacyclo[10.5.1.01,9.02,7.09,15]octadeca-2,5,7-triene-18-carboxylate

• Inchi：
• InChI Key： DEYUUQXHPZLXOS-COLSFNHDSA-N
• SMILES：

Computed Properties

• Exact Mass: 706.337
• Monoisotopic Mass: 706.337
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 5
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines